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Compound of Interest

Compound Name: NCT-505

Cat. No.: B10821439 Get Quote

Disclaimer: This document provides general guidance for the handling and disposal of the

research chemical NCT-505. A specific Safety Data Sheet (SDS) containing detailed disposal

procedures for NCT-505 is not publicly available. It is imperative to obtain the official SDS from

your chemical supplier and consult with your institution's Environmental Health and Safety

(EHS) department to ensure full compliance with local, state, and federal regulations. This

information is intended to supplement, not replace, official protocols.

NCT-505 is a potent and selective aldehyde dehydrogenase (ALDH1A1) inhibitor used in

laboratory research.[1][2][3] Due to its potent biological activity, proper handling and disposal

are critical to ensure personnel safety and environmental protection.

Summary of Key Chemical Information
The following table summarizes the available data on NCT-505. Researchers should always

refer to the supplier-provided documentation for the most accurate and complete information.
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Property Data

Chemical Name NCT-505

Target Aldehyde Dehydrogenase 1A1 (ALDH1A1)

Mechanism of Action Inhibitor

Potency (IC₅₀)

7 nM for ALDH1A1.[2][4] Weakly inhibits

hALDH1A2 (>57 µM), hALDH1A3 (22.8 µM),

hALDH2 (20.1 µM), and hALDH3A1 (>57 µM).

Cellular Activity
Reduces viability of OV-90 cells (EC₅₀ of 2.10-

3.92 µM). Cytotoxic to SKOV-3-TR cells.

Recommended Use For research use only.

Standard Operating Procedure for Chemical
Disposal
The following is a general step-by-step protocol for the disposal of potent, non-hazardous

laboratory chemicals like NCT-505. This procedure must be adapted to align with your

institution's specific guidelines.

Step 1: Consult Official Documentation The most critical first step is to obtain and thoroughly

review the Safety Data Sheet (SDS) for NCT-505 provided by the manufacturer. Section 13 of

the SDS will typically provide specific disposal considerations. Additionally, consult your

institution's EHS guidelines for established protocols.

Step 2: Wear Appropriate Personal Protective Equipment (PPE) Before handling NCT-505 for

disposal, ensure you are wearing the appropriate PPE. Based on general laboratory safety for

handling potent enzyme inhibitors, this should include:

A lab coat

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)
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Step 3: Characterize and Segregate the Waste Properly identify the waste stream. This

includes the NCT-505 compound itself (in solid or solution form), any solvents used, and any

contaminated lab materials (e.g., pipette tips, gloves, paper towels).

Solid Waste: Collect solid NCT-505 and any lightly contaminated items in a clearly labeled,

sealed container.

Liquid Waste: Collect solutions containing NCT-505 in a designated, leak-proof waste

container. Do not mix with other incompatible waste streams. Chlorinated and non-

chlorinated solvents must be kept separate.

Sharps: Any needles or blades used should be disposed of in a designated sharps container.

Step 4: Label Waste Containers All waste containers must be clearly and accurately labeled.

The label should include:

The words "Hazardous Waste"

The full chemical name "NCT-505" (avoid abbreviations)

The names and approximate percentages of all other components (e.g., solvents)

The date of accumulation

Step 5: Store Waste Appropriately Store waste containers in a designated, well-ventilated

secondary containment area. Keep containers securely closed except when adding waste, and

do not overfill them.

Step 6: Arrange for Professional Disposal Contact your institution's EHS department or a

certified hazardous waste disposal company to arrange for the collection and proper disposal

of the waste. These professionals are trained to handle and transport chemical waste in

accordance with all regulations.

Experimental Protocols Cited
The search results reference cellular activity assays used to characterize NCT-505. A

representative protocol for assessing cell viability is as follows:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10821439?utm_src=pdf-body
https://www.benchchem.com/product/b10821439?utm_src=pdf-body
https://www.benchchem.com/product/b10821439?utm_src=pdf-body
https://www.benchchem.com/product/b10821439?utm_src=pdf-body
https://www.benchchem.com/product/b10821439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Viability Titration Assay (Example)

Cells (e.g., OV-90 or SKOV-3-TR) are harvested and suspended in growth media.

A solution of NCT-505 at the desired concentration (or a vehicle control like DMSO) is added

to the cell suspension.

The cell suspension is dispensed into 384-well plates at a specific density (e.g., 3000

cells/well).

Plates are incubated for a specified period (e.g., 72 hours).

Cell viability is measured using a suitable assay, such as one that quantifies ATP content or

metabolic activity.

Data is normalized to positive and negative controls to determine the IC₅₀ or EC₅₀ value.

Disposal Workflow Diagram
The following diagram illustrates a generalized workflow for the safe disposal of laboratory

chemicals.
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General Chemical Disposal Workflow
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Caption: General workflow for the safe disposal of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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